4-methyl-6-{4-[1-(1,3-thiazol-4-ylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-2-pyrimidinamine

• IUPAC Name: 4-methyl-6-[4-[1-(1,3-thiazol-4-ylmethyl)imidazol-2-yl]piperidin-1-yl]pyrimidin-2-amine
• InChI: InChI=1S/C17H21N7S/c1-12-8-15(22-17(18)21-12)23-5-2-13(3-6-23)16-19-4-7-24(16)9-14-10-25-11-20-14/h4,7-8,10-11,13H,2-3,5-6,9H2,1H3,(H2,18,21,22)
• InChI Key: WWJUUZDHDOFTQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N)N2CCC(CC2)C3=NC=CN3CC4=CSC=N4
• Molecular Formula: C17H21N7S
• Molecular Weight: 355.5 g/mol

Description

4-methyl-6-{4-[1-(1,3-thiazol-4-ylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-2-pyrimidinamine is a useful research compound. Its molecular formula is C17H21N7S and its molecular weight is 355.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 355.15791487 g/mol and the complexity rating of the compound is 431. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition Studies

One key area of scientific research involving similar compounds is the study of their metabolism and disposition in biological systems. For instance, the study on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, illustrates the complexity of drug metabolism, including the identification of primary circulating components and metabolites in plasma extracts (Renzulli et al., 2011). This research highlights the importance of understanding the metabolic pathways and excretion mechanisms of therapeutic compounds, which is crucial for the development of safe and effective medications.

Dietary Chemicals and Cancer Risk

Another significant area of application for chemical compounds in scientific research is the investigation of dietary chemicals and their association with cancer risk. A study conducted in Uruguay evaluated the effects of dietary nitrosamines and heterocyclic amines, including 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine, on gastric carcinogenesis. The findings suggested a significant association between these chemicals and an increased risk of stomach cancer (de Stefani et al., 1998). This research underscores the relevance of chemical compounds in studying dietary factors that may contribute to cancer development.

Exposure to Environmental Carcinogens

Research on human exposure to carcinogenic compounds, such as heterocyclic amines found in cooked foods, is also a crucial application of chemical compounds in scientific studies. For example, a study on the environmental exposure to organophosphorus and pyrethroid pesticides in South Australian preschool children demonstrated widespread chronic exposure to these neurotoxic insecticides. The study highlighted the importance of assessing environmental exposure to hazardous chemicals for public health policy development (Babina et al., 2012).